Cas no 2680813-86-7 (prop-2-en-1-yl 2-oxo-1,7-diazaspiro4.4nonane-7-carboxylate)

• Product Name: prop-2-en-1-yl 2-oxo-1,7-diazaspiro4.4nonane-7-carboxylate
• CAS No: 2680813-86-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5649960
• PubChem ID: 165916555
• Update Time: 2025-06-09

prop-2-en-1-yl 2-oxo-1,7-diazaspiro4.4nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680813-86-7
• prop-2-en-1-yl 2-oxo-1,7-diazaspiro[4.4]nonane-7-carboxylate
• EN300-28274372
• prop-2-en-1-yl 2-oxo-1,7-diazaspiro4.4nonane-7-carboxylate

• Inchi： 1S/C11H16N2O3/c1-2-7-16-10(15)13-6-5-11(8-13)4-3-9(14)12-11/h2H,1,3-8H2,(H,12,14)
• InChI Key： WIAKRAKPUCKHDM-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CN(C(=O)OCC=C)CC2)N1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on prop-2-en-1-yl 2-oxo-1,7-diazaspiro4.4nonane-7-carboxylate

Comprehensive Analysis of Prop-2-en-1-yl 2-oxo-1,7-diazaspiro[4.4]nonane-7-carboxylate (CAS No. 2680813-86-7)

The compound prop-2-en-1-yl 2-oxo-1,7-diazaspiro[4.4]nonane-7-carboxylate (CAS No. 2680813-86-7) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical applications. Its unique spiro[4.4]nonane core structure, combined with a reactive prop-2-en-1-yl group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential as a carboxylate-based prodrug candidate.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to enhance drug selectivity and metabolic stability. The 1,7-diazaspiro moiety in this molecule is particularly noteworthy, as it mimics natural alkaloids and can interact with biological targets like kinases and GPCRs. This aligns with the growing trend of fragment-based drug design, a hot topic in AI-driven drug discovery platforms. Users frequently search for "spirocyclic drug candidates 2024" or "how to improve bioavailability with spiro scaffolds," reflecting industry interest.

The 2-oxo functional group in CAS 2680813-86-7 offers opportunities for further derivatization, such as amide bond formation or nucleophilic substitutions. This feature is critical for medicinal chemists exploring "click chemistry in spiro compounds"—a trending search term. Additionally, the prop-2-en-1-yl side chain enables thiol-ene reactions, a green chemistry approach popularized in sustainable pharmaceutical manufacturing discussions.

From a synthetic perspective, this compound’s diazaspiro[4.4]nonane skeleton presents challenges in stereocontrol, a subject often queried as "spirocycle stereochemistry optimization." Advanced techniques like asymmetric catalysis or flow chemistry—frequently mentioned in AI-powered synthesis prediction tools—are being explored to address this. The compound’s LogP and PSA values, key metrics in "computational ADME prediction" searches, suggest favorable membrane permeability.

In agrochemistry, derivatives of prop-2-en-1-yl 2-oxo-1,7-diazaspiro[4.4]nonane-7-carboxylate show promise as eco-friendly pest control agents, resonating with searches like "biodegradable spirocyclic pesticides." Its structural similarity to natural insecticidal alkaloids (e.g., spirotetramat analogs) positions it as a candidate for next-generation crop protection formulations—a sector with rising Google Trends visibility.

Analytical characterization of this compound typically involves LC-MS and ¹³C NMR, with fragmentation patterns often discussed under "HRMS interpretation of spiro compounds." The 7-carboxylate group generates distinctive spectroscopic signatures, aiding in quality control—a concern highlighted in "ISO-certified API synthesis" queries. Regulatory-compliant storage (e.g., under inert gas) is recommended to preserve the prop-2-en-1-yl group’s reactivity.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the 1,7-diazaspiro structure may serve as a linker. This connects to trending searches about "spirocycles in targeted protein degradation." Computational studies suggest the compound’s rigidity could reduce off-target effects—a key advantage in "precision oncology drug design" discussions.

In material science, the compound’s spiro[4.4]nonane core is being investigated for organic electronics, particularly in searches like "spiro-based OLED materials." Its conjugated system and thermal stability make it suitable for hole-transport layers, addressing industry demands for energy-efficient displays.

For scale-up production, continuous flow reactors are preferred to handle the exothermicity of carboxylate activation steps—a process optimization topic gaining traction in "Industry 4.0 chemical manufacturing" forums. The compound’s patent landscape shows growing IP activity, especially in bioconjugation technologies and peptide mimetics.

In conclusion, CAS 2680813-86-7 represents a multifaceted building block bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its alignment with search trends like "spirocyclic compound applications" and "sustainable heterocyclic synthesis" underscores its relevance in contemporary research. Further studies on its structure-activity relationships may unlock novel therapeutic or functional material breakthroughs.